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Cat. No.: B1595498

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 72 is a monoazo dye known for its solubility in organic solvents and non-polar
media.[1] While extensively utilized in industrial applications for coloring plastics, polymers,
fibers, waxes, and fuels, its application in fluorescence microscopy is not well-documented in
scientific literature.[1][2][3][4][5][6] Its inherent lipophilic nature, however, suggests a potential
application as a fluorescent stain for lipid-rich structures within cells, such as lipid droplets.

Lipid droplets are dynamic organelles crucial for storing neutral lipids and are implicated in
various physiological and pathological processes.[7][8] Visualizing these structures is
fundamental to understanding cellular metabolism and related diseases. This document
summarizes the known properties of Solvent Yellow 72 and provides a hypothetical protocol
for its use in staining lipid droplets for fluorescence microscopy, based on established methods
for other lipophilic dyes.

Physicochemical Properties of Solvent Yellow 72

The following table summarizes the key physical and chemical properties of Solvent Yellow
72, compiled from various suppliers and databases. It is important to note that critical
photophysical properties for fluorescence microscopy, such as excitation and emission
maxima, quantum yield, and molar extinction coefficient, are not available in the reviewed
literature.
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Property Value Reference

C.l. Name Solvent Yellow 72 [2][41[6]

C.l. Number 127450 [11[2][4][6]

CAS Number 61813-98-7 / 2481-94-9 [1][2][4][6]

Molecular Formula C17H16N4O2 [11[2][6]

Molecular Weight 308.33 g/mol [1][2][6]

Appearance Bright yellow powder [11121[4115]
Insoluble in water; Soluble in

Solubility organic solvents and non-polar  [1]

media

Heat Resistance

=200 °C

[11(2][41[5]

Light Fastness

5-6 (on a scale of 1-8)

[1112][41[5]

Alkali Resistance

5 (on a scale of 1-5)

[2]141[5]

Acid Resistance

4 (on a scale of 1-5)

[2]141(5]

Hypothetical Application: Staining of Cellular Lipid

Droplets

Given its high solubility in oils and non-polar substances, Solvent Yellow 72 is a candidate for

fluorescently labeling intracellular lipid droplets.[1][5] These organelles, composed of a neutral

lipid core, provide a suitable hydrophobic environment for the dye to accumulate. This

proposed application is analogous to the mechanism of other well-established lipophilic dyes
used for lipid droplet imaging, such as Nile Red and BODIPY 493/503.[7][8]

The following sections detail a hypothetical protocol for utilizing Solvent Yellow 72 for this

purpose. Users should be aware that this is a theoretical protocol and will require significant

optimization and validation.

Experimental Protocols
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Required Materials

e Solvent Yellow 72 powder

o Dimethyl sulfoxide (DMSO), spectroscopy grade

¢ Phosphate-buffered saline (PBS), pH 7.4

e Cell culture medium (e.g., DMEM)

o Formaldehyde (e.g., 4% in PBS) for fixed-cell staining
e Mounting medium

e Glass slides and coverslips

e Cultured cells (e.g., HelLa, 3T3-L1, or others known to accumulate lipid droplets)

Fluorescence microscope with appropriate filter sets (requires determination)

Preparation of Staining Solution (Stock and Working)

e Stock Solution (1 mg/mL): Dissolve 1 mg of Solvent Yellow 72 in 1 mL of DMSO. Mix
thoroughly by vortexing until the powder is completely dissolved. Store the stock solution at
-20°C, protected from light.

e Working Solution (1 pg/mL): Immediately before use, dilute the stock solution 1:1000 in pre-
warmed cell culture medium or PBS to a final concentration of 1 pg/mL. The optimal
concentration may vary and should be determined experimentally (e.g., testing a range from
0.1to 10 pg/mL).

Staining Protocol for Live Cells

e Grow cells on glass coverslips or in imaging-compatible plates to the desired confluency.
 Induce lipid droplet formation if necessary (e.g., by treating cells with oleic acid).

¢ Remove the cell culture medium.
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e Add the freshly prepared Solvent Yellow 72 working solution to the cells.

e Incubate for 10-30 minutes at 37°C, protected from light. Incubation time should be
optimized.

e Wash the cells twice with pre-warmed PBS.
e Add fresh, pre-warmed cell culture medium or PBS for imaging.

o Proceed immediately to fluorescence microscopy.

Staining Protocol for Fixed Cells

o Grow and treat cells as described for live-cell staining.

e Wash cells once with PBS.

o Fix the cells with 4% formaldehyde in PBS for 15 minutes at room temperature.
e Wash the cells three times with PBS.

e Add the Solvent Yellow 72 working solution (diluted in PBS) to the fixed cells.

e Incubate for 20-30 minutes at room temperature, protected from light.

e Wash the cells three times with PBS.

e Mount the coverslips onto glass slides using an appropriate mounting medium.
e Image with a fluorescence microscope.

Imaging Considerations (Theoretical)

 Filter Sets: The optimal excitation and emission wavelengths for Solvent Yellow 72 are
unknown. Based on its yellow appearance, excitation would likely be in the blue-to-green
range (approx. 450-500 nm) with emission in the green-to-yellow range (approx. 510-560
nm). A standard FITC or GFP filter set could be a starting point for testing.
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+ Photostability: While possessing good light fastness in industrial applications, its
photostability under intense microscope illumination is unknown.[1][2][3][4][5] Use low laser
power and exposure times to minimize photobleaching during initial experiments.

« Controls: An unstained control sample should always be included to assess cellular
autofluorescence.

Visualized Workflow and Diagrams

The following diagrams illustrate the proposed experimental workflow for using Solvent Yellow
72 as a fluorescent stain for lipid droplets.
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Click to download full resolution via product page

Caption: Hypothetical workflow for staining cellular lipid droplets with Solvent Yellow 72.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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